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Compound of Interest

Compound Name: 2-Acetyl-4-bromothiophene

Cat. No.: B1302021

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards and essential
safety precautions for handling 2-acetyl-4-bromothiophene. The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of the risks and the
implementation of appropriate safety measures in a laboratory setting.

Hazard Identification and Classification

2-Acetyl-4-bromothiophene is a chemical compound that presents several hazards requiring
careful management to ensure personnel safety. The Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) provides a standardized framework for
understanding these risks.

GHS Hazard Statements:

H300: Fatal if swallowed.[1][2]

H315: Causes skin irritation.[3][4]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[3][4]

H226: Flammable liquid and vapor.[1]
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Signal Word: Danger[1]
Hazard Pictograms:

e Skull and Crossbones
e Corrosion

o Exclamation Mark

e Flame

The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation. The
substance is classified as acutely toxic if swallowed, a skin and eye irritant, and may cause
respiratory irritation.[1][3][4][5] It is also a flammable liquid and vapor.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-acetyl-4-bromothiophene is
presented in the table below.

Property Value Reference
Molecular Formula C6H5Bros [6]
Molecular Weight 205.07 g/mol [61[7]
Appearance Yellow solid [5]

Boiling Point 149 - 151 °C [1]

Density 1.684 g/mL at 25 °C [1]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with 2-acetyl-4-
bromothiophene to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
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A detailed list of recommended personal protective equipment is provided below.

PPE Category Specification

Safety goggles or face shield approved under
Eye/Face Protection standards such as NIOSH (US) or EN 166 (EU).

[8]

Wear protective gloves (inspect before use), a
Skin Protection lab coat, and flame-retardant antistatic
protective clothing.[1][3][8]

Use in a well-ventilated area. If vapors,
Respiratory Protection aerosols, or combustion products are likely, use
a self-contained breathing apparatus.[1][3]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures

A logical workflow for the safe handling of 2-acetyl-4-bromothiophene is illustrated in the

following diagram.
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Caption: Safe Handling Workflow for 2-Acetyl-4-Bromothiophene.
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Storage Requirements

o Store in a well-ventilated place and keep the container tightly closed.[3][4]
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
o Store in a locked-up area.[1][4]

o Use polyethylene or polypropylene containers.[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. The following table
summarizes the recommended first aid measures.

Exposure Route First Aid Measures

Immediately call a POISON CENTER or doctor.

Ingestion _ _ N
Rinse mouth. Do NOT induce vomiting.[1][2]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Seek medical

attention if irritation occurs.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing. Immediately call an

ophthalmologist.[1]

_ Remove person to fresh air and keep
Inhalation )
comfortable for breathing.[2][4]

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]
Vapors are heavier than air and may spread along floors, and forms explosive mixtures with air
at elevated temperatures.[1]

The logical flow for emergency response is depicted in the diagram below.
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Caption: Emergency First Aid Procedures.

Spill and Waste Disposal

In the event of a spill, immediately evacuate the area and move upwind.[3] Control personal
contact by using protective equipment.[3] Contain and absorb the spill with sand, earth, inert
material, or vermiculite.[3] Place the absorbed material in a suitable, labeled container for
waste disposal.[3] Do not let the product enter drains.[1]
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Dispose of contents and container to an authorized hazardous or special waste collection point
in accordance with local, regional, and national regulations.[3]

Toxicological Information

To the best of current knowledge, the chemical, physical, and toxicological properties of 2-
acetyl-4-bromothiophene have not been thoroughly investigated.[1][8] However, it is known to
be harmful if swallowed, in contact with skin, or if inhaled.[5] It causes skin and serious eye
irritation and may cause respiratory irritation.[3][4][5] No components of this product are listed
as carcinogens by IARC, NTP, or OSHA.[1]

This guide is intended to provide essential safety information for handling 2-acetyl-4-
bromothiophene. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)
and adherence to all institutional safety protocols. Always prioritize safety and handle all
chemicals with the appropriate level of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 2-Acetyl-4-
Bromothiophene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302021#hazards-and-safety-precautions-for-
handling-2-acetyl-4-bromothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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